Cas no 329909-94-6 (1-(thiophene-2-sulfonyl)piperidine-3-carboxylic acid)

• Product Name: 1-(thiophene-2-sulfonyl)piperidine-3-carboxylic acid
• CAS No: 329909-94-6
• MF: C₁₀H₁₃NO₄S₂
• MW: 275.344520330429
• MDL: MFCD01925605
• CID: 1074609
• Update Time: 2025-10-29

1-(thiophene-2-sulfonyl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(Thiophene-2-sulfonyl)-piperidine-3-carboxylic acid
• 1-(thiophene-2-sulfonyl)piperidine-3-carboxylic acid

• MDL： MFCD01925605
• Inchi： 1S/C10H13NO4S2/c12-10(13)8-3-1-5-11(7-8)17(14,15)9-4-2-6-16-9/h2,4,6,8H,1,3,5,7H2,(H,12,13)
• InChI Key： RITOUJDZVRPURH-UHFFFAOYSA-N
• SMILES： S(C1=CC=CS1)(N1CCCC(C(=O)O)C1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3

1-(thiophene-2-sulfonyl)piperidine-3-carboxylic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 1-(thiophene-2-sulfonyl)piperidine-3-carboxylic acid

Comprehensive Guide to 1-(Thiophene-2-sulfonyl)piperidine-3-carboxylic acid (CAS No. 329909-94-6): Properties, Applications, and Market Insights

1-(Thiophene-2-sulfonyl)piperidine-3-carboxylic acid (CAS No. 329909-94-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique thiophene-sulfonyl and piperidine-carboxylic acid functional groups, serves as a versatile intermediate in drug discovery and material science. Its molecular structure combines the aromaticity of thiophene with the flexibility of piperidine, making it a valuable building block for synthesizing bioactive molecules.

The growing interest in sulfonamide derivatives and heterocyclic compounds has propelled research into 1-(thiophene-2-sulfonyl)piperidine-3-carboxylic acid. Scientists and manufacturers frequently search for "CAS 329909-94-6 suppliers" or "thiophene-sulfonyl piperidine synthesis," highlighting its demand in the chemical industry. This compound's relevance is further amplified by its potential applications in developing enzyme inhibitors and small-molecule therapeutics, aligning with current trends in precision medicine.

From a chemical perspective, 1-(thiophene-2-sulfonyl)piperidine-3-carboxylic acid exhibits intriguing properties due to its dual functional groups. The thiophene-2-sulfonyl moiety contributes to electron-withdrawing characteristics, while the piperidine-3-carboxylic acid segment offers hydrogen bonding capabilities. This combination makes it a promising candidate for designing pharmacophores targeting protein-protein interactions, a hot topic in modern drug discovery. Researchers often inquire about "thiophene sulfonyl piperidine solubility" or "stability of CAS 329909-94-6," reflecting practical concerns in laboratory applications.

The synthetic versatility of 1-(thiophene-2-sulfonyl)piperidine-3-carboxylic acid enables its use in creating diverse molecular architectures. Recent publications have explored its incorporation into covalent organic frameworks (COFs) and as a precursor for bioconjugation strategies. These applications respond to the increasing search queries about "click chemistry compatible building blocks" and "modular synthesis approaches." The compound's carboxylic acid functionality allows for straightforward derivatization, meeting the pharmaceutical industry's need for structure-activity relationship (SAR) studies.

Quality control and analytical characterization of 1-(thiophene-2-sulfonyl)piperidine-3-carboxylic acid remain crucial topics for researchers. Common analytical questions include "HPLC methods for CAS 329909-94-6" and "NMR peaks of thiophene-sulfonyl piperidine derivatives." The compound typically shows characteristic signals in 1H NMR around δ 7.5-8.0 ppm (thiophene protons) and δ 3.0-4.0 ppm (piperidine protons), with the carboxylic acid proton appearing as a broad singlet. These spectral features aid in purity assessment and structural confirmation during synthetic workflows.

Market dynamics for 1-(thiophene-2-sulfonyl)piperidine-3-carboxylic acid reflect broader trends in fine chemicals and pharmaceutical intermediates. With growing interest in "fragment-based drug design" and "privileged scaffolds," demand for this compound has steadily increased. Suppliers often highlight its availability in various quantities, from milligram-scale for research to kilogram quantities for process development. The global market sees particular interest from regions with strong medicinal chemistry sectors, including North America, Europe, and emerging pharmaceutical hubs in Asia.

Storage and handling of 1-(thiophene-2-sulfonyl)piperidine-3-carboxylic acid require standard laboratory precautions. While not classified as hazardous under normal conditions, proper storage in airtight containers at controlled temperatures helps maintain stability. Researchers frequently search for "long-term storage conditions for sulfonyl piperidines," with recommendations suggesting protection from moisture and light to preserve the compound's integrity over extended periods.

Future research directions for 1-(thiophene-2-sulfonyl)piperidine-3-carboxylic acid may explore its potential in catalysis and materials science. The compound's structural features could facilitate development of novel ligand systems for transition metal catalysis or serve as building blocks for functional polymers. These potential applications align with increasing searches for "sustainable chemical synthesis" and "green chemistry approaches," indicating where future interest in this compound may develop.

In conclusion, 1-(thiophene-2-sulfonyl)piperidine-3-carboxylic acid represents a chemically intriguing and practically valuable compound with diverse applications. Its unique combination of thiophene, sulfonyl, and piperidine-carboxylic acid functionalities makes it particularly useful for researchers working at the intersection of medicinal chemistry and materials science. As synthetic methodologies advance and new therapeutic targets emerge, the importance of such versatile building blocks will likely continue to grow in both academic and industrial settings.